Cas no 1896831-02-9 (6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid)

• Product Name: 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid
• CAS No: 1896831-02-9
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• MDL: MFCD31652636
• CID: 4627661
• PubChem ID: 117258169
• Update Time: 2025-06-13

6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS037647120
• W16470
• 1896831-02-9
• 6-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylicacid
• CS-0196923
• 6-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid
• AS-72438
• 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid

• MDL： MFCD31652636
• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)4-1-2-5-12-6(7(15)16)13-14(5)3-4/h1-3H,(H,15,16)
• InChI Key： MJQIUZLIHKYVNX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=NC(C(=O)O)=NN2C=1)(F)F

Computed Properties

• Exact Mass: 231.02556087g/mol
• Monoisotopic Mass: 231.02556087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.5Ų

Additional information on 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid

Research Briefing on 6-(Trifluoromethyl)-[1,2,4]Triazolo[1,5-a]Pyridine-2-Carboxylic Acid (CAS: 1896831-02-9)

The compound 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid (CAS: 1896831-02-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold, characterized by its trifluoromethyl group and carboxylic acid functionality, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for novel bioactive molecules, particularly in the context of kinase inhibition and antimicrobial activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid as a key intermediate in the synthesis of selective kinase inhibitors. The compound's ability to form hydrogen bonds and its electron-withdrawing trifluoromethyl group were found to enhance binding affinity to target proteins, particularly in the ATP-binding sites of kinases. The study reported a series of derivatives with improved potency against specific cancer-related kinases, highlighting the versatility of this scaffold in medicinal chemistry.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where the antimicrobial properties of derivatives containing this core structure were evaluated. The presence of the trifluoromethyl group was shown to significantly improve membrane permeability and metabolic stability, leading to enhanced activity against drug-resistant bacterial strains. These findings suggest potential applications in addressing the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid. A 2024 paper in Organic Process Research & Development described a novel continuous flow synthesis method that improves yield and reduces production costs compared to traditional batch processes. This technological advancement could facilitate broader adoption of this compound in pharmaceutical development pipelines.

The pharmacokinetic profile of this compound and its derivatives has also been a subject of recent investigation. Studies have demonstrated favorable absorption and distribution characteristics, with the carboxylic acid moiety enabling salt formation for improved solubility. However, researchers note that further optimization may be required to address rapid clearance observed in some preclinical models.

Looking forward, the unique properties of 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid position it as a valuable scaffold for multiple therapeutic areas. Current research efforts are exploring its application in neurological disorders, inflammation, and metabolic diseases. The compound's CAS number (1896831-02-9) has become increasingly prevalent in patent applications, indicating growing commercial interest in its pharmaceutical potential.